Cas no 896014-57-6 (6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-ethoxybenzoate)

• Product Name: 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-ethoxybenzoate
• CAS No: 896014-57-6
• MF: C₁₉H₁₇N₃O₆S₂
• MW: 447.484781980515
• CID: 6505649
• Update Time: 2025-05-18

6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-ethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-ethoxybenzoate
• [6-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-ethoxybenzoate

• Inchi： 1S/C19H17N3O6S2/c1-3-26-13-6-4-12(5-7-13)17(25)28-16-9-27-14(8-15(16)24)10-29-19-22-21-18(30-19)20-11(2)23/h4-9H,3,10H2,1-2H3,(H,20,21,23)
• InChI Key： VRAVSAWXMNDHOX-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NN=C(NC(=O)C)S2)OC=1)(=O)C1=CC=C(OCC)C=C1

Additional information on 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-ethoxybenzoate

6-{(5-Acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-Ethoxybenzoate: A Comprehensive Overview

The compound with CAS No 896014-57-6, known as 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-Ethoxybenzoate, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science.

At its core, this molecule incorporates a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of the thiazole ring is significant because it is known for its stability and ability to participate in various chemical reactions. The thiazole moiety in this compound is further substituted with an acetamido group at the 5-position, which adds to the molecule's functional diversity.

The sulfanylmethyl group attached to the thiazole ring introduces additional reactivity and flexibility into the molecule. This group acts as a bridge connecting the thiazole ring to the pyran moiety, which is another key structural component of this compound. The pyran ring system is a six-membered oxygen-containing heterocycle that contributes to the molecule's aromaticity and electronic properties.

One of the most notable features of this compound is its ethoxybenzoate group. This substituent not only enhances the molecule's solubility but also plays a crucial role in its pharmacokinetic properties. The ethoxybenzoate group is particularly important in drug design as it can influence the absorption, distribution, metabolism, and excretion (ADME) profiles of a compound.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its ability to act as a scaffold for designing new drugs targeting various therapeutic areas such as cancer, inflammation, and infectious diseases. The combination of the thiazole and pyran moieties provides a versatile platform for chemical modifications that can lead to novel bioactive compounds.

In addition to its pharmacological applications, this compound has also been investigated for its potential use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. For instance, derivatives of this compound have shown promise as semiconducting materials in organic field-effect transistors (OFETs) due to their high charge carrier mobility.

The synthesis of this compound involves a series of well-established organic reactions that highlight the importance of stereochemistry and regioselectivity in constructing complex molecules. The synthesis begins with the preparation of the thiazole ring followed by sequential functionalization with the sulfanylmethyl group and the ethoxybenzoate substituent.

One area where this compound has shown significant potential is in catalysis. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored extensively. For example, palladium complexes derived from this compound have demonstrated high catalytic activity in cross-coupling reactions such as Suzuki-Miyaura couplings.

Moreover, computational studies have provided valuable insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits distinct frontier molecular orbitals that are critical for its participation in redox reactions.

In conclusion, CAS No 896014-57-6 represents a multifaceted organic compound with diverse applications across various scientific disciplines. Its unique structure endows it with properties that make it an attractive candidate for both academic research and industrial applications.